Cas no 3252-91-3 (2-Bromo-1-heptene)

• Product Name: 2-Bromo-1-heptene
• CAS No: 3252-91-3
• MF: C₇H₁₃Br
• MW: 177.082121610641
• MDL: MFCD00671859
• CID: 295182
• PubChem ID: 11116593
• Update Time: 2025-04-19

2-Bromo-1-heptene Chemical and Physical Properties

Names and Identifiers

• 1-Heptene, 2-bromo-
• 2-Bromo-1-heptene
• 2-bromohept-1-ene
• 2-Brom-1-hepten
• 2-Brom-hept-1-en
• 2-bromo-hept-1-ene
• AG-A-38625
• bromo-2 heptene-1
• CTK1C1015
• KB-168697
• OR01843
• SCHEMBL8924372
• 3252-91-3
• MFCD00671859
• AKOS016016638
• DTXSID90455742

• MDL： MFCD00671859
• Inchi： 1S/C7H13Br/c1-3-4-5-6-7(2)8/h2-6H2,1H3
• InChI Key： LMLBDZMUDSZLFV-UHFFFAOYSA-N
• SMILES： BrC(=C)CCCCC

Computed Properties

• Exact Mass: 176.02009
• Monoisotopic Mass: 176.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 66.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1702 (estimate)
• Melting Point: -98°C (estimate)
• Boiling Point: 161.96°C (estimate)
• Flash Point: 61°C
• Refractive Index: 1.4003 (estimate)
• PSA: 0
• LogP: 3.47530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl bromides